Cas no 2680672-91-5 (tert-butyl N-(6-chloro-2-methylpyrimidin-4-yl)-N-methylcarbamate)

Tert-butyl N-(6-chloro-2-methylpyrimidin-4-yl)-N-methylcarbamate is a specialized carbamate derivative used as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key structural features—a pyrimidine core with chloro and methyl substituents, coupled with a tert-butyl carbamate group—enhance its reactivity and selectivity in cross-coupling and substitution reactions. The compound's stability under standard conditions and high purity make it suitable for precise synthetic routes. Its modular design allows for further functionalization, facilitating the development of complex molecules. This intermediate is valued for its consistent performance in multi-step syntheses, particularly in constructing heterocyclic frameworks.
tert-butyl N-(6-chloro-2-methylpyrimidin-4-yl)-N-methylcarbamate structure
2680672-91-5 structure
Product Name:tert-butyl N-(6-chloro-2-methylpyrimidin-4-yl)-N-methylcarbamate
CAS No:2680672-91-5
MF:C11H16ClN3O2
MW:257.716641426086
CID:5647416
PubChem ID:165911688
Update Time:2025-06-27

tert-butyl N-(6-chloro-2-methylpyrimidin-4-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(6-chloro-2-methylpyrimidin-4-yl)-N-methylcarbamate
    • 2680672-91-5
    • EN300-28280401
    • Inchi: 1S/C11H16ClN3O2/c1-7-13-8(12)6-9(14-7)15(5)10(16)17-11(2,3)4/h6H,1-5H3
    • InChI Key: HJHXWKMCCAQFJN-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=NC(C)=N1)N(C)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 257.0931045g/mol
  • Monoisotopic Mass: 257.0931045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 55.3Ų

tert-butyl N-(6-chloro-2-methylpyrimidin-4-yl)-N-methylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28280401-0.05g
tert-butyl N-(6-chloro-2-methylpyrimidin-4-yl)-N-methylcarbamate
2680672-91-5 95.0%
0.05g
$563.0 2025-03-19
Enamine
EN300-28280401-0.1g
tert-butyl N-(6-chloro-2-methylpyrimidin-4-yl)-N-methylcarbamate
2680672-91-5 95.0%
0.1g
$591.0 2025-03-19
Enamine
EN300-28280401-0.25g
tert-butyl N-(6-chloro-2-methylpyrimidin-4-yl)-N-methylcarbamate
2680672-91-5 95.0%
0.25g
$617.0 2025-03-19
Enamine
EN300-28280401-0.5g
tert-butyl N-(6-chloro-2-methylpyrimidin-4-yl)-N-methylcarbamate
2680672-91-5 95.0%
0.5g
$645.0 2025-03-19
Enamine
EN300-28280401-1.0g
tert-butyl N-(6-chloro-2-methylpyrimidin-4-yl)-N-methylcarbamate
2680672-91-5 95.0%
1.0g
$671.0 2025-03-19
Enamine
EN300-28280401-2.5g
tert-butyl N-(6-chloro-2-methylpyrimidin-4-yl)-N-methylcarbamate
2680672-91-5 95.0%
2.5g
$1315.0 2025-03-19
Enamine
EN300-28280401-5.0g
tert-butyl N-(6-chloro-2-methylpyrimidin-4-yl)-N-methylcarbamate
2680672-91-5 95.0%
5.0g
$1945.0 2025-03-19
Enamine
EN300-28280401-10.0g
tert-butyl N-(6-chloro-2-methylpyrimidin-4-yl)-N-methylcarbamate
2680672-91-5 95.0%
10.0g
$2884.0 2025-03-19
Enamine
EN300-28280401-1g
tert-butyl N-(6-chloro-2-methylpyrimidin-4-yl)-N-methylcarbamate
2680672-91-5
1g
$671.0 2023-09-09
Enamine
EN300-28280401-5g
tert-butyl N-(6-chloro-2-methylpyrimidin-4-yl)-N-methylcarbamate
2680672-91-5
5g
$1945.0 2023-09-09

Additional information on tert-butyl N-(6-chloro-2-methylpyrimidin-4-yl)-N-methylcarbamate

Professional Introduction to Compound with CAS No. 2680672-91-5 and Product Name: tert-butyl N-(6-chloro-2-methylpyrimidin-4-yl)-N-methylcarbamate

The compound with CAS No. 2680672-91-5 and the product name tert-butyl N-(6-chloro-2-methylpyrimidin-4-yl)-N-methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure, featuring a tert-butyl group and a 6-chloro-2-methylpyrimidin-4-yl moiety, contributes to its distinct chemical properties and reactivity, making it a valuable candidate for further exploration.

Recent research in the field of cheminformatics has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The 6-chloro-2-methylpyrimidin-4-yl substituent in this compound is particularly noteworthy, as pyrimidine derivatives are widely recognized for their biological activity. Studies have demonstrated that such structural motifs can exhibit a range of pharmacological effects, including antimicrobial, antiviral, and anticancer properties. The presence of the chloro group further enhances the compound's potential by introducing electrophilic centers that can participate in various chemical transformations.

The N-methylcarbamate moiety is another critical feature of this compound, contributing to its stability and solubility characteristics. This functional group is frequently employed in pharmaceuticals due to its ability to form stable amide bonds, which are essential for drug bioavailability and metabolic stability. The combination of these structural elements makes tert-butyl N-(6-chloro-2-methylpyrimidin-4-yl)-N-methylcarbamate a promising candidate for further investigation in the development of new therapeutic agents.

In the context of modern drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The unique structural features of this compound make it an attractive target for computational studies aimed at understanding its interactions with biological targets. Recent advancements in molecular dynamics simulations have enabled researchers to predict the binding affinity and mechanism of action of small molecules like this one, providing valuable insights into their potential therapeutic applications.

Moreover, the synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in constructing the complex heterocyclic core. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also provide a foundation for scaling up production for further research and development.

The potential applications of this compound extend beyond traditional pharmaceuticals. Research into agrochemicals has shown that pyrimidine derivatives can exhibit herbicidal and fungicidal properties, making them valuable for crop protection. Additionally, the structural versatility of this compound suggests that it could be modified to target other therapeutic areas, such as neurodegenerative diseases or inflammatory disorders. The tert-butyl group, in particular, offers opportunities for further functionalization, allowing researchers to tailor the compound's properties to specific needs.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them more effectively. The integration of machine learning algorithms into drug discovery processes has revolutionized the way new compounds are identified and optimized. By leveraging large datasets and predictive models, researchers can accelerate the development pipeline and reduce costs associated with traditional trial-and-error approaches. The compound with CAS No. 2680672-91-5 exemplifies this trend toward data-driven drug discovery.

The safety profile of any new chemical entity is paramount before it can be considered for clinical use. Extensive toxicological studies are required to assess its potential risks and benefits. Preliminary studies on related compounds have shown promising results regarding their safety and efficacy, suggesting that further investigation into tert-butyl N-(6-chloro-2-methylpyrimidin-4-yl)-N-methylcarbamate could yield similarly positive outcomes. These studies often involve in vitro assays to evaluate cytotoxicity and genotoxicity, followed by animal models to assess systemic toxicity.

The regulatory landscape for new pharmaceuticals is complex but essential for ensuring patient safety and efficacy. Regulatory agencies such as the FDA and EMA have stringent guidelines that must be followed during clinical trials and market approval processes. Companies developing new drugs must navigate these regulations carefully to bring their products to market successfully. The potential success of tert-butyl N-(6-chloro-2-methylpyrimidin-4-yl)-N-methylcarbamate will depend on its ability to meet these rigorous standards.

In conclusion, the compound with CAS No. 2680672-91-5 and its product name tert-butyl N-(6-chloro-2-methylpyrimidin-4-yl)-N-methylcarbamate represent a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it a promising candidate for further research and development, offering hope for novel treatments against various diseases. As scientific understanding continues to grow and technological advancements emerge, compounds like this one will play an increasingly important role in improving human health.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD